Cas no 915289-19-9 (1,3,5-Benzenetricarboxylic acid, 1,3,5-tris(4-butoxyphenyl) ester)

1,3,5-Benzenetricarboxylic acid, 1,3,5-tris(4-butoxyphenyl) ester structure
915289-19-9 structure
Product Name:1,3,5-Benzenetricarboxylic acid, 1,3,5-tris(4-butoxyphenyl) ester
CAS No:915289-19-9
MF:C39H42O9
MW:654.74539232254
CID:787321
PubChem ID:71428837
Update Time:2025-04-19

1,3,5-Benzenetricarboxylic acid, 1,3,5-tris(4-butoxyphenyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Benzenetricarboxylic acid, 1,3,5-tris(4-butoxyphenyl) ester
    • tris(4-butoxyphenyl) benzene-1,3,5-tricarboxylate
    • 915289-19-9
    • DTXSID80847551
    • Inchi: 1S/C39H42O9/c1-4-7-22-43-31-10-16-34(17-11-31)46-37(40)28-25-29(38(41)47-35-18-12-32(13-19-35)44-23-8-5-2)27-30(26-28)39(42)48-36-20-14-33(15-21-36)45-24-9-6-3/h10-21,25-27H,4-9,22-24H2,1-3H3
    • InChI Key: PMFCVKXWGCJIOI-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC(C1C=C(C(=O)OC2C=CC(=CC=2)OCCCC)C=C(C(=O)OC2C=CC(=CC=2)OCCCC)C=1)=O)CCCC

Computed Properties

  • Exact Mass: 654.28288291g/mol
  • Monoisotopic Mass: 654.28288291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 21
  • Complexity: 801
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.8
  • Topological Polar Surface Area: 107Ų
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD